Cas no 2137984-84-8 (Sodium 4-chloro-3-fluorobenzene-1-sulfinate)

• Product Name: Sodium 4-chloro-3-fluorobenzene-1-sulfinate
• CAS No: 2137984-84-8
• MF: C₆H₃ClFNaO₂S
• MW: 216.592993974686
• CID: 5772132
• PubChem ID: 165744699
• Update Time: 2025-06-14

Sodium 4-chloro-3-fluorobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-724418
• 2137984-84-8
• sodium 4-chloro-3-fluorobenzene-1-sulfinate
• Sodium 4-chloro-3-fluorobenzene-1-sulfinate

• Inchi： 1S/C6H4ClFO2S.Na/c7-5-2-1-4(11(9)10)3-6(5)8;/h1-3H,(H,9,10);/q;+1/p-1
• InChI Key： NUMLIYZMBDUHEC-UHFFFAOYSA-M
• SMILES： ClC1C=CC(=CC=1F)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 215.9424006g/mol
• Monoisotopic Mass: 215.9424006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium 4-chloro-3-fluorobenzene-1-sulfinate

Recent Advances in the Application of Sodium 4-chloro-3-fluorobenzene-1-sulfinate (CAS: 2137984-84-8) in Chemical Biology and Pharmaceutical Research

In recent years, Sodium 4-chloro-3-fluorobenzene-1-sulfinate (CAS: 2137984-84-8) has emerged as a versatile intermediate in chemical biology and pharmaceutical research. This compound, characterized by its unique sulfinate functional group and halogen-substituted aromatic ring, has garnered significant attention due to its potential applications in drug discovery, medicinal chemistry, and bioconjugation strategies. The presence of both chloro and fluoro substituents on the benzene ring enhances its reactivity, making it a valuable building block for the synthesis of more complex molecules with potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of Sodium 4-chloro-3-fluorobenzene-1-sulfinate as a key precursor in the synthesis of novel kinase inhibitors. The researchers utilized the compound's sulfinate group for palladium-catalyzed cross-coupling reactions, enabling the efficient construction of diverse compound libraries. The resulting molecules exhibited promising activity against several cancer-related kinases, with IC50 values in the low nanomolar range. This study highlights the compound's potential in accelerating drug discovery efforts, particularly in the field of targeted cancer therapies.

Another significant application of Sodium 4-chloro-3-fluorobenzene-1-sulfinate has been reported in the field of bioconjugation. A 2024 publication in Bioconjugate Chemistry described its use as a versatile linker for protein modification. The researchers exploited the compound's reactivity to develop a novel site-specific protein labeling strategy, which demonstrated superior efficiency compared to traditional methods. This advancement has important implications for the development of antibody-drug conjugates (ADCs) and other biopharmaceuticals, where precise control over conjugation is crucial for maintaining therapeutic efficacy and reducing off-target effects.

From a synthetic chemistry perspective, recent work has focused on optimizing the production and handling of Sodium 4-chloro-3-fluorobenzene-1-sulfinate. A 2023 study in Organic Process Research & Development reported improved synthetic routes that enhance yield and purity while reducing environmental impact. These process improvements are particularly important as demand for this intermediate grows in both academic and industrial settings. The study also provided valuable stability data, confirming that proper storage conditions (under inert atmosphere at -20°C) can significantly extend the compound's shelf life.

Looking forward, the unique properties of Sodium 4-chloro-3-fluorobenzene-1-sulfinate position it as a promising candidate for further exploration in multiple areas of pharmaceutical research. Current investigations are exploring its potential in PET radiopharmaceutical development, where its fluorine atom could serve as a natural handle for 18F-labeling. Additionally, its application in PROTAC (Proteolysis Targeting Chimera) technology is being actively investigated, with preliminary results suggesting it could serve as an effective linker between target-binding and E3 ligase-binding moieties.

In conclusion, Sodium 4-chloro-3-fluorobenzene-1-sulfinate (CAS: 2137984-84-8) has demonstrated significant potential across various aspects of chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its unique chemical properties, makes it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics. Future studies should focus on expanding its utility in targeted drug delivery systems and exploring its potential in emerging therapeutic modalities.